![molecular formula C17H26N6O3 B2414270 1-(2-methoxyethyl)-3,9-dimethyl-7-pentyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione CAS No. 923437-10-9](/img/structure/B2414270.png)
1-(2-methoxyethyl)-3,9-dimethyl-7-pentyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
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Description
1-(2-methoxyethyl)-3,9-dimethyl-7-pentyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione is a useful research compound. Its molecular formula is C17H26N6O3 and its molecular weight is 362.434. The purity is usually 95%.
BenchChem offers high-quality 1-(2-methoxyethyl)-3,9-dimethyl-7-pentyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-methoxyethyl)-3,9-dimethyl-7-pentyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Energetic Materials
Compounds with a 1,2,4-triazine structure, similar to the one , have been synthesized and characterized as thermally stable energetic materials . They have high nitrogen content, low sensitivity, and better detonation performance .
Car Airbag Applications
Due to the high nitrogen percentage (53 to >72%), these molecules can be used in car airbag applications . The high nitrogen content could potentially improve the efficiency of the gas generation process in airbags.
3. High-Performing Thermally Stable Secondary Energetic Materials These compounds have high thermal stability (>220 °C) and lower sensitivity, which makes them potentially useful as high-performing thermally stable secondary energetic materials .
Biological Applications
Triazine and tetrazine moieties are common in biologically important molecules . Several of their derivatives have been identified as multifunctional, adaptable, switchable, and remarkably antifungal, anticancer, antiviral, antitumor, cardiotonic, anti-HIV, analgesic, anti-protozoal, etc .
Heterogeneous Catalysis
Triazine and tetrazine systems have been used in heterogeneous catalysis . Their high nitrogen content and chemical stability make them suitable for such applications.
Photocatalysis
Triazine and tetrazine systems have also found applications in photocatalysis . Their unique electronic properties can be fine-tuned for specific photocatalytic reactions.
properties
IUPAC Name |
1-(2-methoxyethyl)-3,9-dimethyl-7-pentyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N6O3/c1-5-6-7-8-21-15(24)13-14(20(3)17(21)25)18-16-22(13)11-12(2)19-23(16)9-10-26-4/h5-11H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAWATNZYMMQREV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1C(=O)C2=C(N=C3N2CC(=NN3CCOC)C)N(C1=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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